Cas no 5400-76-0 (Benzenamine,2,4,6-trichloro-3-methyl-)

• Product Name: Benzenamine,2,4,6-trichloro-3-methyl-
• CAS No: 5400-76-0
• MF: C₇H₆Cl₃N
• MW: 210.488238811493
• MDL: MFCD00971976
• CID: 384460
• PubChem ID: 223132
• Update Time: 2025-10-09

Benzenamine,2,4,6-trichloro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2,4,6-trichloro-3-methyl-
• 2,4,6-trichloro-3-methylaniline
• 3-Methyl-2,4,6-trichloroaniline
• 2,4,6-Trichlor-3-methyl-anilin
• 2,4,6-Trichlor-m-toluidin
• 2,4,6-trichloro-3-methyl-aniline
• 2.4.6-Trichlor-3-amino-toluol
• 2.4.6-Trichlor-m-toluidin
• AC1L5CBS
• AC1Q3L3I
• AG-K-79368
• AR-1D3052
• CTK4J9293
• NSC10381
• A928943
• W17721
• AMY28023
• SB78953
• NSC 10381
• AKOS037645490
• AS-61058
• FT-0759769
• MFCD00971976
• NSC-10381
• 5400-76-0
• CS-0060010
• DTXSID70278870
• SCHEMBL9189225
• DA-23384

• MDL： MFCD00971976
• Inchi： 1S/C7H6Cl3N/c1-3-4(8)2-5(9)7(11)6(3)10/h2H,11H2,1H3
• InChI Key： ZPDXEMXEUWPXSP-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1C)Cl)Cl)N

Computed Properties

• Exact Mass: 208.95678
• Monoisotopic Mass: 208.957
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.463±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 85 ºC
• Boiling Point: 277.2±35.0 ºC (760 Torr),
• Flash Point: 121.4±25.9 ºC,
• Refractive Index: 1.611
• Solubility: Almost insoluble (0.023 g/l) (25 º C),
• PSA: 26.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on Benzenamine,2,4,6-trichloro-3-methyl-

Benzenamine, 2,4,6-Trichloro-3-Methyl-

Benzenamine, 2,4,6-Trichloro-3-Methyl (CAS No: 5400-76-0) is a chemical compound that has garnered significant attention in various scientific and industrial fields due to its unique properties and applications. This compound is a derivative of aniline, with three chlorine atoms substituted at the 2, 4, and 6 positions of the benzene ring and a methyl group at the 3 position. Its molecular formula is C7H7Cl3N, and it has a molecular weight of approximately 199.5 g/mol.

The structure of Benzenamine, 2,4,6-Trichloro-3-Methyl is characterized by its highly symmetrical arrangement of substituents on the benzene ring. The presence of three chlorine atoms imparts strong electron-withdrawing effects, which significantly influence the compound's chemical reactivity and stability. The methyl group at the 3 position adds to the complexity of its electronic environment and contributes to its unique spectroscopic properties.

Recent studies have explored the potential of Benzenamine, 2,4,6-Trichloro-3-Methyl in various applications. For instance, researchers have investigated its role as a precursor in the synthesis of advanced materials such as conductive polymers and metal-organic frameworks (MOFs). These materials are highly sought after in the fields of electronics and catalysis due to their exceptional electrical properties and high surface areas.

In addition to its role in materials science, Benzenamine, 2,4,6-Trichloro-3-Methyl has also been studied for its potential in pharmacology. Certain derivatives of this compound have shown promising results in preclinical trials as inhibitors of specific enzymes involved in neurodegenerative diseases such as Alzheimer's disease. The ability to modify this compound's structure further enhances its potential as a lead molecule for drug development.

The synthesis of Benzenamine, 2,4,6-Trichloro-3-Methyl typically involves a multi-step process that includes chlorination and alkylation reactions. Recent advancements in catalytic methods have made these processes more efficient and environmentally friendly. For example, the use of palladium-catalyzed coupling reactions has enabled the precise placement of substituents on the benzene ring with high yield and selectivity.

From an environmental perspective, understanding the fate and transport of Benzenamine derivatives in natural systems is crucial for assessing their potential impact on ecosystems. Studies have shown that these compounds can undergo various transformation processes under different environmental conditions. For instance, photodegradation under UV light has been observed to break down these compounds into less hazardous byproducts.

Moreover, Benzenamine derivatives have found applications in sensors and detection systems due to their ability to interact with specific analytes through π–π stacking or hydrogen bonding interactions. Recent research has focused on integrating these compounds into graphene-based sensors for detecting trace amounts of heavy metals in water samples.

In conclusion,Benzenamine derivatives, particularly Benzenamine, 2,4 Trichloro, continue to be a subject of intense research due to their versatility and potential across multiple disciplines. As advancements in synthetic methods and characterization techniques continue to evolve,this compound is expected to play an increasingly important role in both academic research and industrial applications.